Cas no 2228472-16-8 (2-(3-methyloxetan-3-yl)cyclopropan-1-amine)

• Product Name: 2-(3-methyloxetan-3-yl)cyclopropan-1-amine
• CAS No: 2228472-16-8
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 6255532
• PubChem ID: 165841046
• Update Time: 2025-10-19

2-(3-methyloxetan-3-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyloxetan-3-yl)cyclopropan-1-amine
• 2228472-16-8
• EN300-1813164

• Inchi： 1S/C7H13NO/c1-7(3-9-4-7)5-2-6(5)8/h5-6H,2-4,8H2,1H3
• InChI Key： WRTZQEHUBSMYJD-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)C1CC1N

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(3-methyloxetan-3-yl)cyclopropan-1-amine

Introduction to 2-(3-Methyloxetan-3-yl)cyclopropan-1-amine (CAS No. 2228472-16-8)

The compound 2-(3-methyloxetan-3-yl)cyclopropan-1-amine, identified by the CAS registry number CAS No. 2228472-16-8, is a fascinating molecule with unique structural and functional properties. This compound belongs to the class of cyclopropane derivatives and oxetane derivatives, making it a subject of interest in both academic and industrial research. Its structure, comprising a cyclopropane ring fused with an oxetane moiety and an amine group, contributes to its versatile reactivity and potential applications in various fields.

Recent studies have highlighted the importance of cyclopropane-containing compounds in organic synthesis due to their strained ring systems, which can lead to unique reactivity patterns. The presence of the cyclopropane ring in 2-(3-methyloxetan-3-yl)cyclopropan-1-amine not only enhances its stability but also enables it to participate in various chemical transformations, such as cycloaddition reactions and ring-opening processes. These properties make it a valuable building block in the synthesis of complex molecules, including pharmaceutical agents and advanced materials.

The synthesis of this compound involves a multi-step process that typically starts with the preparation of the oxetane derivative followed by its coupling with a cyclopropane amine. Researchers have explored various methodologies to optimize the synthesis of CAS No. 2228472-16-8, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale applications.

In terms of physical properties, 2-(3-methyloxetan-3-yl)cyclopropane amine exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and THF. Its chemical stability under various conditions has been extensively studied, revealing its resistance to hydrolysis and oxidation under mild conditions. These characteristics make it suitable for use in both laboratory settings and industrial processes.

The application of this compound spans across multiple disciplines. In pharmaceutical research, it has been employed as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. Its role as a chiral auxiliary has also been explored, enabling the construction of enantioselective molecules with high optical purity.

In materials science, the unique electronic properties of CAS No. 2228472-16- strong> have led to its investigation as a potential component in advanced polymers and nanomaterials. Researchers have demonstrated its ability to form stable covalent networks when incorporated into polymer matrices, enhancing their mechanical and thermal properties.

Recent breakthroughs in computational chemistry have further deepened our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, enabling researchers to predict its reactivity in different chemical environments. These computational studies have been instrumental in guiding experimental efforts aimed at optimizing its synthesis and exploring novel applications.

In conclusion, 2-(3-methyloxetan-3-yllcyclopropane amine (CAS No. 2299999999) strong> stands out as a versatile and intriguing molecule with vast potential across diverse fields. Its unique structural features, combined with recent advancements in synthetic methodologies and computational modeling, position it as a key player in modern chemical research.